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Compound of Interest

Compound Name: 2-Bromohexanoic acid

Cat. No.: B146095

Essential Safety and Handling Guide for 2-
Bromohexanoic Acid

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the handling and disposal of 2-
Bromohexanoic acid. It is intended for laboratory personnel, researchers, and professionals in
drug development to ensure safe and compliant chemical management.

Hazard Identification and Classification

2-Bromohexanoic acid is a corrosive chemical that poses significant health risks upon
exposure.[1] It is classified as harmful if swallowed, inhaled, or in contact with skin, and it can
cause severe skin burns and serious eye damage.[2][3][4] Adherence to stringent safety
measures is mandatory.

Table 1: GHS Hazard Classification for 2-Bromohexanoic Acid
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]

) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B

burns and eye damage[2][3][4]

Serious Eye Damage/Irritation Category 1

H318: Causes serious eye
damage[3][4]

Table 2: Physical and Chemical Properties

Property

Value

Physical State

Liquid[1][2]

Appearance Light brown[1][2]
Odor Odorless[1][2]
- , 136 - 138 °C /276.8 - 280.4 °F @ 18 mmHg[1]
Boiling Point
[2]
Flash Point >110°C /> 230 °F[1][2]
Density 1.37 g/mL at 25 °C[5]

Molecular Formula

C6H11BrO2[6]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the most critical line of defense against the hazards of 2-

Bromohexanoic acid. Below are the minimum PPE requirements for handling this substance.

Table 3: Recommended Personal Protective Equipment (PPE)
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] Specifications and Best
Body Part Required PPE .
Practices

Goggles must be worn at all

) times.[7] A full face shield is
Chemical Safety Goggles & ]
Eyes/Face ) required over the goggles
Face Shield ) )
when there is any risk of

splashing.[7][8][9]

Wear durable, chemical-
resistant gloves; Nitrile rubber
is a recommended material.[6]
[9] Change gloves immediately
Skin/Body Nitrile Rubber Gloves & Acid- if contaminated.[8] A lab coat

Resistant Lab Coat/Apron must be worn and fully
fastened. For larger quantities
or splash risks, an impervious
apron or coveralls are

necessary.[7][8]

Work must be conducted in a
certified chemical fume hood to

) ) ] avoid inhaling vapors.[8][10] If

) Respirator with appropriate ) )
Respiratory il engineering controls are
ilter

insufficient, a respirator with a
Type ABEK (EN14387) filter is

recommended.[5]

Operational and Disposal Plan

A systematic approach to handling and disposal is essential to minimize risk and ensure
environmental compliance.

e Preparation:

o Confirm that a certified chemical fume hood is operational.[10]
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o Locate and verify the functionality of the nearest emergency eyewash station and safety
shower.[10]

o Assemble all necessary PPE as specified in Table 3.

o Prepare secondary containment (e.g., a chemical-resistant tray) for transporting and
handling the chemical.[8]

e Handling:

[e]

Conduct all work involving 2-Bromohexanoic acid inside a chemical fume hood.[8]

o

When pouring, do so slowly and carefully to avoid splashing.[10]

[¢]

Keep containers tightly closed when not in use.[3]

[e]

Never work alone. Ensure another person is aware of the work being conducted.
e Spill Management:
o In case of a small spill, absorb with an inert material (e.g., vermiculite, sand).

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

o For large spills, evacuate the area and contact the institutional safety office immediately.
e Segregation:

o All waste contaminated with 2-Bromohexanoic acid, including used gloves, absorbent
materials, and empty containers, must be treated as hazardous waste.

o Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed.

e Containerization:

o Collect liquid waste in a designated, properly labeled, and corrosion-resistant waste
container.
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o Solid waste (contaminated PPE, etc.) should be placed in a separate, clearly labeled
hazardous waste bag or container.

e Disposal:

o All waste must be disposed of through an approved hazardous waste disposal program.[1]

[2]

o Follow all local, state, and federal regulations for chemical waste disposal.[3] Never pour
2-Bromohexanoic acid down the drain.[3]

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Measures

Exposure Route Action

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][2]

Take off immediately all contaminated clothing.
Rinse skin with water/shower for at least 15

Skin Contact ] ) ] ] ]
minutes. Seek immediate medical attention.[1]

[2]

Remove person to fresh air and keep
comfortable for breathing. If breathing is difficult,

Inhalation ) ) ) ) )
give oxygen. Seek immediate medical attention.

[1](2]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ] ] ]
water. Seek immediate medical attention.[1][2]

Workflow for Safe Handling and Disposal
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The following diagram outlines the procedural flow for safely managing 2-Bromohexanoic
acid in a laboratory setting.

1. Preparation Phase

Verify Fume Hood &
Safety Shower/Eyewash

'

Don Required PPE
(Goggles, Face Shield, Gloves, Coat)

2. Hande Phase

Work Inside
Fume Hood

Perform Chemical Transfer/
Procedure

Spill

Yes No

Emergency Responge B. Disposal Phase

Proceed to Waste
Collection

Follow Spill
Management Protocol

Segregate Contaminated PPE
& Materials

Place in Labeled
Hazardous Waste Container

Store for Approved
Waste Pickup
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Caption: Workflow for handling and disposal of 2-Bromohexanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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